![molecular formula C10H18ClNO4S B2879058 tert-Butyl 1-(chlorosulfonyl)piperidine-2-carboxylate CAS No. 2171555-53-4](/img/structure/B2879058.png)
tert-Butyl 1-(chlorosulfonyl)piperidine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-Butyl 1-(chlorosulfonyl)piperidine-2-carboxylate” is a chemical compound with the CAS Number: 2171555-53-4 . It has a molecular weight of 283.78 . The IUPAC name for this compound is tert-butyl 1-(chlorosulfonyl)piperidine-2-carboxylate . The InChI code for this compound is 1S/C10H18ClNO4S/c1-10(2,3)16-9(13)8-6-4-5-7-12(8)17(11,14)15/h8H,4-7H2,1-3H3 .
Molecular Structure Analysis
The InChI code for “tert-Butyl 1-(chlorosulfonyl)piperidine-2-carboxylate” is 1S/C10H18ClNO4S/c1-10(2,3)16-9(13)8-6-4-5-7-12(8)17(11,14)15/h8H,4-7H2,1-3H3 . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.Scientific Research Applications
Synthesis of Biologically Active Compounds
Synthesis of Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
This compound is an important intermediate for creating biologically active compounds such as crizotinib, showcasing its role in the synthesis of potential cancer treatments (D. Kong et al., 2016).
Synthesis and Characterization of tert-Butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate
This key intermediate of Vandetanib was synthesized through steps including acylation, sulfonation, and substitution, highlighting the compound's importance in the creation of kinase inhibitors (Min Wang et al., 2015).
Chemical Synthesis Methodology
Synthesis of Enantiopure 4-hydroxypipecolate and 4-hydroxylysine Derivatives
Starting from Boc-Asp-O(t)Bu and other beta-amino acids, tert-Butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates were prepared, demonstrating the compound's utility in synthesizing important biological molecules (J. Marin et al., 2004).
Fmoc Deprotection by tert-Butylamine
This study explores the use of tert-butylamine as an alternative to piperidine for Fmoc deprotection in peptide synthesis, highlighting its utility in both liquid and solid phase peptide synthesis (M. Flegel et al., 2011).
Characterization and Structural Analysis
X-ray Studies of tert-Butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate
These studies provide insight into the molecular structure and packing of compounds, aiding in the understanding of their chemical properties and potential applications (C. Didierjean et al., 2004).
properties
IUPAC Name |
tert-butyl 1-chlorosulfonylpiperidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18ClNO4S/c1-10(2,3)16-9(13)8-6-4-5-7-12(8)17(11,14)15/h8H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWWBEEZMANLMJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCCCN1S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 1-(chlorosulfonyl)piperidine-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.